Cas no 2230802-45-4 (rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans)

• Product Name: rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans
• CAS No: 2230802-45-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6612264
• PubChem ID: 137965698
• Update Time: 2025-11-06

rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans Chemical and Physical Properties

Names and Identifiers

• rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans
• EN300-2008271
• N-[(3S,4R)-4-(2-Methylpyrazol-3-yl)pyrrolidin-3-yl]acetamide
• Rel-N-((3S,4R)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-yl)acetamide
• rac-N-[(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-yl]acetamide
• 2230802-45-4

• Inchi： 1S/C10H16N4O/c1-7(15)13-9-6-11-5-8(9)10-3-4-12-14(10)2/h3-4,8-9,11H,5-6H2,1-2H3,(H,13,15)/t8-,9-/m1/s1
• InChI Key： UAYOHSISGZBUTK-RKDXNWHRSA-N
• SMILES： O=C(C)N[C@@H]1CNC[C@H]1C1=CC=NN1C

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 59Ų

Additional information on rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans

Introduction to rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans (CAS No. 2230802-45-4)

Rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans (CAS No. 2230802-45-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and is characterized by its unique stereochemistry and functional groups, which contribute to its potential therapeutic applications. The compound's structure includes a pyrrolidine ring with a pyrazole substituent and an acetamide group, making it a versatile candidate for various biological studies.

The chemical structure of rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans (CAS No. 2230802-45-4) is particularly noteworthy due to its chiral centers and the presence of the trans configuration. The racemic mixture of this compound consists of equal amounts of the (R,R) and (S,S) enantiomers, which can exhibit different biological activities. This racemic nature allows researchers to explore the effects of each enantiomer separately or in combination, providing valuable insights into the structure-activity relationships (SAR) of this class of compounds.

Recent studies have highlighted the potential of rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune these receptor interactions makes it a promising candidate for drug development.

In addition to its neurological applications, rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. The compound's good oral bioavailability and low toxicity profile make it an attractive option for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale phase II and III trials.

Beyond its therapeutic applications, rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans has also been used as a tool compound in academic research. Its unique chemical structure makes it an ideal candidate for studying protein-ligand interactions and receptor binding kinetics. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various biological processes, contributing to the broader understanding of disease pathogenesis.

In conclusion, rac-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-y l)pyrrolidin - 3 - ylac et amide , t rans (CAS No . 2 2 3 0 8 0 2 - 4 5 - 4 ) i s a n i n t e r e s t i n g c o m p o u n d w i t h p o t e n t i a l t h e r a p e u t i c v a l u e . I t s u n i q u e s t r u c t u r e , c h i r a l c e n t e r s , a n d f u n c t i o n a l g r o u p s m a k e i t a v e r s a t i l e c a n d i d a t e f o r b o t h p h a r m a c e u t i c a l d e v e l o p m e n t a n d b i o l o g i c a l r e s e a r c h . A s r e s e a r c h c o n t i n u e s , w e c a n l o o k f o r w a r d t o f u r t h e r d i s c o v e r i e s t h a t w i l l h e l p u s b e t t e r u n d e r s tan d i ts p otential applications in medicine.